Cas no 1704129-88-3 (1-(3-fluoro-2-methylphenyl)cyclopentan-1-amine)

• Product Name: 1-(3-fluoro-2-methylphenyl)cyclopentan-1-amine
• CAS No: 1704129-88-3
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 6124022
• PubChem ID: 117284002
• Update Time: 2025-06-08

1-(3-fluoro-2-methylphenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-2-methylphenyl)cyclopentan-1-amine
• EN300-1799284
• 1704129-88-3

• Inchi： 1S/C12H16FN/c1-9-10(5-4-6-11(9)13)12(14)7-2-3-8-12/h4-6H,2-3,7-8,14H2,1H3
• InChI Key： QILXYSKZJNQUGQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)C1(CCCC1)N

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-fluoro-2-methylphenyl)cyclopentan-1-amine

Comprehensive Overview of 1-(3-fluoro-2-methylphenyl)cyclopentan-1-amine (CAS No. 1704129-88-3): Properties, Applications, and Industry Insights

1-(3-fluoro-2-methylphenyl)cyclopentan-1-amine, identified by its CAS number 1704129-88-3, is a specialized organic compound garnering significant attention in pharmaceutical and agrochemical research. This fluorinated cyclopentylamine derivative exhibits unique structural features, including a fluoro-substituted aromatic ring and a cyclopentylamine moiety, which contribute to its potential as a building block in drug discovery. The presence of both fluorine atoms and methyl groups enhances its metabolic stability and lipophilicity, making it particularly valuable for designing bioactive molecules.

Recent studies highlight the growing demand for fluorinated compounds in medicinal chemistry, with 1-(3-fluoro-2-methylphenyl)cyclopentan-1-amine being explored for its role in central nervous system (CNS) targeting molecules. Researchers are investigating its potential as a precursor for neuromodulators and enzyme inhibitors, aligning with current trends in neurodegenerative disease treatment. The compound's structural versatility allows for modifications that could address challenges in blood-brain barrier permeability—a hot topic in neuropharmacology discussions.

From a synthetic chemistry perspective, the CAS 1704129-88-3 compound demonstrates remarkable stereoselectivity in reactions, which is crucial for producing chiral pharmaceuticals. Its cyclopentane backbone offers conformational rigidity compared to linear chains, a property increasingly sought after in precision medicine applications. Industry reports suggest its utility in developing next-generation antidepressants and anti-inflammatory agents, responding to global health priorities.

Environmental considerations surrounding fluorinated organic compounds have prompted innovations in the sustainable synthesis of 1-(3-fluoro-2-methylphenyl)cyclopentan-1-amine. Green chemistry approaches, including catalytic fluorination and solvent-free reactions, are being optimized for this compound—addressing frequent queries about eco-friendly pharmaceutical synthesis. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for GMP manufacturing.

The agrochemical sector recognizes 1704129-88-3 as a potential intermediate for crop protection agents, particularly in formulations targeting fungal resistance. Its fluorine-methyl combination shows promise in enhancing pesticide bioavailability while reducing environmental persistence—a balance frequently discussed in sustainable agriculture forums. Patent analyses reveal growing IP activity around derivatives of this compound, indicating commercial viability.

Thermodynamic studies of 1-(3-fluoro-2-methylphenyl)cyclopentan-1-amine reveal exceptional thermal stability (decomposition >200°C), supporting its use in high-temperature processes. This characteristic, combined with its moderate water solubility, makes it suitable for diverse formulation strategies—a practical advantage for researchers troubleshooting compound delivery systems. Computational modeling predicts favorable ADMET properties, further stimulating R&D interest.

Supply chain data indicates expanding global availability of CAS 1704129-88-3, with manufacturers developing kilogram-scale production protocols. Quality control emphasizes residual solvent minimization and stereochemical purity—key concerns identified in pharmaceutical outsourcing surveys. The compound's regulatory status remains favorable in major markets, with no significant handling restrictions reported under current guidelines.

Emerging applications include its use in fluorescent probes for biological imaging, leveraging its aromatic fluorescence properties. This aligns with the booming diagnostics market and frequent searches for small-molecule imaging agents. Additionally, its metal-chelating potential is being explored for catalytic applications in asymmetric synthesis—an area gaining traction in academic research publications.

Storage recommendations for 1-(3-fluoro-2-methylphenyl)cyclopentan-1-amine highlight its stability under argon atmospheres at 4°C, with particular attention to moisture-sensitive characteristics. These handling protocols address common laboratory questions about amine compound preservation. Analytical certificates typically include HPLC chromatograms and mass spec data, providing researchers with comprehensive characterization documentation.

Future prospects for CAS 1704129-88-3 include potential incorporation into combinatorial chemistry libraries and DNA-encoded screening platforms. Its structural complexity index (SCI) scores favorably compared to similar pharmacophores, suggesting utility in fragment-based drug discovery—a technique dominating recent drug development conferences. Continuous improvements in enantioselective synthesis methods promise to enhance its accessibility for clinical research applications.